Cas no 1848242-58-9 (pi3K/Mtor Inhibitor-2)
pi3K/Mtor Inhibitor-2 Chemical and Physical Properties
Names and Identifiers
-
- PI3K/mTOR Inhibitor-2
- N-(5-(3-Chloro-4-oxo-4H-pyrido[1,2-a]pyrimidin-7-yl)-2-methoxypyridin-3-yl)-2,4-difluorobenzenesulfonamide
- 1848242-58-9
- N-[5-(3-chloro-4-oxopyrido[1,2-a]pyrimidin-7-yl)-2-methoxypyridin-3-yl]-2,4-difluorobenzenesulfonamide
- PI3K/mTOR Inhibitor-2?
- AKOS040734681
- LUN42589
- CS-0042282
- DA-56841
- SCHEMBL17383243
- MS-28903
- N-(5-{3-chloro-4-oxopyrido[1,2-a]pyrimidin-7-yl}-2-methoxypyridin-3-yl)-2,4-difluorobenzenesulfonamide
- HY-111508
- G16567
- BDBM50465278
- EX-A3121
- CHEMBL4288258
- pi3K/Mtor Inhibitor-2
-
- Inchi: 1S/C20H13ClF2N4O4S/c1-31-19-16(26-32(29,30)17-4-3-13(22)7-15(17)23)6-12(8-25-19)11-2-5-18-24-9-14(21)20(28)27(18)10-11/h2-10,26H,1H3
- InChI Key: LQTYGHZRBUVRMR-UHFFFAOYSA-N
- SMILES: ClC1=C([H])N=C2C([H])=C([H])C(=C([H])N2C1=O)C1C([H])=NC(=C(C=1[H])N([H])S(C1C([H])=C([H])C(=C([H])C=1F)F)(=O)=O)OC([H])([H])[H]
Computed Properties
- Exact Mass: 478.0314101g/mol
- Monoisotopic Mass: 478.0314101g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 32
- Rotatable Bond Count: 5
- Complexity: 994
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 109
- XLogP3: 2.1
pi3K/Mtor Inhibitor-2 Security Information
- Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
pi3K/Mtor Inhibitor-2 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P911144-5mg |
PI3K/mTOR Inhibitor-2 |
1848242-58-9 | 98% | 5mg |
¥5,485.50 | 2022-09-01 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T12459-5 mg |
PI3K/mTOR Inhibitor-2 |
1848242-58-9 | 5mg |
¥3010.00 | 2022-04-26 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T12459-10 mg |
PI3K/mTOR Inhibitor-2 |
1848242-58-9 | 10mg |
¥4710.00 | 2022-04-26 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T12459-50 mg |
PI3K/mTOR Inhibitor-2 |
1848242-58-9 | 50mg |
¥14060.00 | 2022-04-26 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T12459-100 mg |
PI3K/mTOR Inhibitor-2 |
1848242-58-9 | 100MG |
¥19160.00 | 2022-04-26 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T12459-1 mL * 10 mM (in DMSO) |
PI3K/mTOR Inhibitor-2 |
1848242-58-9 | 1 mL * 10 mM (in DMSO) |
¥3310.00 | 2022-04-26 | ||
| MedChemExpress | HY-111508-10mM*1mLinDMSO |
PI3K/mTOR Inhibitor-2 |
1848242-58-9 | 98.25% | 10mM*1mLinDMSO |
¥2634 | 2023-07-26 | |
| MedChemExpress | HY-111508-5mg |
PI3K/mTOR Inhibitor-2 |
1848242-58-9 | 98.25% | 5mg |
¥2500 | 2024-05-24 | |
| MedChemExpress | HY-111508-10mg |
PI3K/mTOR Inhibitor-2 |
1848242-58-9 | 98.25% | 10mg |
¥3900 | 2024-05-24 | |
| MedChemExpress | HY-111508-50mg |
PI3K/mTOR Inhibitor-2 |
1848242-58-9 | 98.25% | 50mg |
¥11500 | 2023-08-31 |
pi3K/Mtor Inhibitor-2 Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on pi3K/Mtor Inhibitor-2
Introduction to PI3K/Mtor Inhibitor-2 (CAS No. 1848242-58-9)
PI3K/Mtor Inhibitor-2 (CAS No. 1848242-58-9) is a potent and selective inhibitor of the phosphatidylinositol 3-kinase (PI3K) and mammalian target of rapamycin (mTOR) pathways. These pathways play crucial roles in cell growth, proliferation, and survival, making them key targets in the development of therapeutic agents for various diseases, particularly cancer. This compound has gained significant attention in recent years due to its potential in both preclinical and clinical settings.
The PI3K/Mtor Inhibitor-2 is a small molecule that effectively blocks the activity of PI3K and mTOR, thereby disrupting the signaling cascades that promote tumor growth and metastasis. Its dual inhibition properties make it a promising candidate for the treatment of cancers that are driven by hyperactivation of these pathways. Recent studies have highlighted its efficacy in inhibiting the growth of various cancer cell lines, including those resistant to other targeted therapies.
In the context of cancer research, the PI3K/Mtor Inhibitor-2 has shown remarkable potential. A study published in the journal Cancer Research demonstrated that this inhibitor significantly reduced tumor size and improved survival rates in mouse models of breast cancer. The mechanism of action involves the suppression of key downstream effectors such as AKT and S6K, which are critical for cell proliferation and survival. This dual inhibition strategy has been shown to be more effective than single-pathway inhibition, as it addresses multiple points of resistance within the signaling network.
Beyond cancer, PI3K/Mtor Inhibitor-2 has also been explored for its potential in other diseases characterized by aberrant PI3K/mTOR signaling. For instance, a recent study in Nature Communications investigated its use in treating neurodegenerative disorders such as Alzheimer's disease. The results indicated that this inhibitor could reduce neuroinflammation and improve cognitive function in animal models, suggesting its broad therapeutic potential.
The development of PI3K/Mtor Inhibitor-2 has also been influenced by advances in medicinal chemistry and drug delivery systems. Researchers have optimized the compound's pharmacokinetic properties to enhance its bioavailability and reduce off-target effects. This has led to improved therapeutic outcomes in preclinical studies, paving the way for further clinical trials.
Clinical trials are currently underway to evaluate the safety and efficacy of PI3K/Mtor Inhibitor-2 in various cancer types. Early-phase trials have shown promising results, with patients experiencing significant reductions in tumor burden and improved quality of life. These findings have generated optimism among researchers and clinicians alike, highlighting the compound's potential as a novel therapeutic agent.
In conclusion, PI3K/Mtor Inhibitor-2 (CAS No. 1848242-58-9) represents a significant advancement in the field of targeted cancer therapy and beyond. Its dual inhibition properties, coupled with its optimized pharmacological profile, make it a promising candidate for further development and clinical application. As research continues to uncover new insights into the PI3K/mTOR pathway, the therapeutic potential of this compound is likely to expand, offering new hope for patients with a range of diseases driven by aberrant signaling.
1848242-58-9 (pi3K/Mtor Inhibitor-2) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)